![molecular formula C14H10BrIO B1293247 2-(3-Bromophenyl)-2'-iodoacetophenone CAS No. 898783-88-5](/img/structure/B1293247.png)
2-(3-Bromophenyl)-2'-iodoacetophenone
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Overview
Description
2-(3-Bromophenyl)-2'-iodoacetophenone is a synthetic compound that has been used in a variety of scientific applications. It has been used in a variety of biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Synthesis and Practical Applications
A study by Qiu et al. (2009) discusses the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, highlighting the challenges and developments in the synthesis of brominated biphenyl compounds. This research emphasizes the exploration of safer and more efficient synthesis routes for brominated compounds, which could be relevant to the synthesis and application of 2-(3-Bromophenyl)-2'-iodoacetophenone in medicinal chemistry (Qiu, Gu, Zhang, & Xu, 2009).
Environmental Impact and Toxicity
Research on the environmental impact and toxicity of brominated flame retardants (BFRs), such as PBDEs and HBCD, provides critical insights into the ecological and health implications of brominated compounds. Studies like the one conducted by Ying, Williams, & Kookana (2002) review the environmental fate of alkylphenols and alkylphenol ethoxylates, including their persistence and bioaccumulation potential. This body of work underscores the importance of understanding the environmental behavior of brominated compounds, which may have parallels to the environmental considerations for this compound (Ying, Williams, & Kookana, 2002).
Analytical Methods for Brominated Compounds
Munteanu & Apetrei (2021) provide a comprehensive review of analytical methods used in determining antioxidant activity, including those applicable to brominated compounds. This review highlights various tests and methodologies for analyzing the properties and activities of compounds, which could be relevant for assessing the chemical properties and potential applications of this compound (Munteanu & Apetrei, 2021).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions, which involve the formation of carbon-carbon bonds .
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may participate in electronically divergent processes with a metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, the compound may be involved in the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis .
Result of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound may contribute to the formation of carbon-carbon bonds, which can lead to the synthesis of complex organic molecules .
Action Environment
In the context of suzuki–miyaura cross-coupling reactions, the reaction conditions are known to be exceptionally mild and tolerant of various functional groups .
properties
IUPAC Name |
2-(3-bromophenyl)-1-(2-iodophenyl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrIO/c15-11-5-3-4-10(8-11)9-14(17)12-6-1-2-7-13(12)16/h1-8H,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDNIUVSTXGOUSC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CC2=CC(=CC=C2)Br)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrIO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50642292 |
Source
|
Record name | 2-(3-Bromophenyl)-1-(2-iodophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898783-88-5 |
Source
|
Record name | 2-(3-Bromophenyl)-1-(2-iodophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50642292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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